Cas no 6076-30-8 (2,3-Dipalmitoyl-sn-glycerol)

2,3-Dipalmitoyl-sn-glycerol is a synthetic diglyceride consisting of two palmitic acid chains esterified to the sn-2 and sn-3 positions of glycerol. This structured lipid is characterized by its high purity and well-defined molecular composition, making it a valuable intermediate in lipid research and pharmaceutical applications. Its stability and hydrophobic properties are advantageous for studying lipid metabolism, membrane dynamics, and emulsification processes. The compound is particularly useful in the formulation of lipid-based drug delivery systems due to its predictable behavior in lipid bilayers. Its synthetic reproducibility ensures consistency in experimental and industrial applications, supporting advancements in biochemistry and material science.
2,3-Dipalmitoyl-sn-glycerol structure
2,3-Dipalmitoyl-sn-glycerol structure
Product Name:2,3-Dipalmitoyl-sn-glycerol
CAS No:6076-30-8
MF:C35H68O5
MW:568.911432266235
CID:953484
PubChem ID:10218498
Update Time:2025-10-10

2,3-Dipalmitoyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

    • 2 3-DIPALMITOYL-SN-GLYCEROL*
    • 2,3-di-O-hexadecanoyl-sn-glycerol
    • 2,3-DIPALMITOYL-SN-GLYCEROL
    • SN-1,2-DIPALMITOYL DIACYLGLYCEROL
    • CHEMBL86122
    • [(2R)-2-hexadecanoyloxy-3-hydroxypropyl] hexadecanoate
    • 6076-30-8
    • 4AG
    • SCHEMBL2038585
    • Q27146928
    • DG 0:0/16:0/16:0
    • 2,3-dihexadecanoyl-sn-glycerol
    • (2r)-3-Hydroxypropane-1,2-Diyl Dihexadecanoate
    • Hexadecanoic Acid (1R)-1-(Hydroxymethyl)-1,2-ethanediyl Ester; (R)-Hexadecanoic Acid 1-(Hydroxymethyl)-1,2-ethanediyl Ester; D-1,2-Di-palmitin; (R)-1,2-Dipalmitin; 2,3-O-Dipalmitoyl-sn-glycerol; Hexadecanoic Acid 1,1'-[(1R)-1-(Hydroxymethyl)-1,2-ethanediyl] Ester
    • HY-W127529
    • (R)-3-Hydroxypropane-1,2-diyl dipalmitate
    • 2,3-dipalmitin
    • CHEBI:77394
    • CS-0185756
    • 2,3-Dipalmitoyl-sn-glycerol
    • Inchi: 1S/C35H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33,36H,3-32H2,1-2H3/t33-/m1/s1
    • InChI Key: JEJLGIQLPYYGEE-MGBGTMOVSA-N
    • SMILES: O([C@H](CO)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 568.50667527g/mol
  • Monoisotopic Mass: 568.50667527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 34
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: 67-70 °C
  • Boiling Point: 620.8±22.0 °C at 760 mmHg
  • Flash Point: 174.7±15.8 °C
  • Vapor Pressure: 0.0±4.1 mmHg at 25°C

2,3-Dipalmitoyl-sn-glycerol Security Information

2,3-Dipalmitoyl-sn-glycerol Pricemore >>

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